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Compound of Interest

Compound Name: GLUTARYL CHLORIDE

Cat. No.: B1346644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties

of glutaryl chloride, specifically its molecular weight and density. This document is intended to

serve as a valuable resource for professionals in research and development, offering precise

data and detailed experimental methodologies for its determination.

Core Physicochemical Data
Glutaryl chloride, also known as pentanedioyl dichloride, is a reactive acyl chloride widely

used in organic synthesis. Accurate knowledge of its physical properties is essential for its

proper handling, application, and the design of chemical processes.

The molecular weight and density of glutaryl chloride are summarized in the table below.

These values are compiled from various reputable sources, providing a reliable reference for

laboratory and industrial applications.

Property Value Units Notes

Molecular Weight 169.00[1] g/mol

169.01[2][3][4] g/mol

Density 1.310[5] g/mL

1.324[1][6][7][8] g/mL at 25 °C
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Experimental Protocols for Property Determination
This section details the established experimental protocols for determining the molecular

weight and density of volatile liquids like glutaryl chloride.

The molecular weight of a volatile liquid can be determined using methods that rely on the ideal

gas law. The Dumas method is a classic and effective approach.

Protocol: The Dumas Method[9]

Apparatus Preparation: A clean, dry flask of a known volume is sealed with a stopper

containing a small capillary opening. The flask, stopper, and a weighing dish are weighed

together to determine their initial mass.

Sample Introduction: A small volume (approximately 5 mL) of the volatile liquid (glutaryl
chloride) is introduced into the flask.

Vaporization: The flask is submerged in a boiling water bath, ensuring the water level is

above the flask's body. The liquid inside the flask will vaporize and expel the air from the

flask. The excess vapor will escape through the capillary opening.[10]

Equilibration: The flask is kept in the boiling water bath for a minute after all the liquid has

visibly vaporized to ensure the vapor has reached thermal equilibrium with the bath. The

temperature of the boiling water is recorded, which is taken as the temperature of the gas

inside the flask.

Condensation and Mass Measurement: The flask is removed from the water bath, and the

vapor inside is allowed to cool and condense back into a liquid. The outside of the flask is

thoroughly dried. The flask, stopper, and the condensed liquid are then weighed to determine

the final mass.

Volume Determination: The volume of the flask is determined by filling it completely with

water and then measuring the mass of the water. Using the known density of water at that

temperature, the volume of the flask can be calculated.

Calculation: The mass of the vapor is the difference between the final and initial masses. The

number of moles of the vapor can be calculated using the ideal gas law (PV=nRT), where P
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is the atmospheric pressure, V is the volume of the flask, R is the ideal gas constant, and T

is the temperature in Kelvin. The molecular weight is then calculated by dividing the mass of

the vapor by the number of moles.

The density of a liquid can be determined through various gravimetric and displacement

methods. The pycnometer method is a highly accurate technique.

Protocol: The Pycnometer Method[11]

Apparatus Preparation: A pycnometer, which is a glass flask with a precisely known volume,

is thoroughly cleaned and dried.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured

using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with glutaryl chloride, ensuring

no air bubbles are trapped. The excess liquid is carefully removed, and the outside of the

pycnometer is cleaned and dried. The mass of the filled pycnometer is then measured.

Calculation: The mass of the glutaryl chloride is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the liquid by the known volume of the pycnometer.[11]

Workflow Visualization
The logical flow of the experimental procedures for determining the molecular weight and

density of glutaryl chloride is illustrated in the following diagram.
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Caption: Experimental workflow for determining molecular weight and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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